CJ-887
Overview
Description
CJ-887 is a STAT3 inhibitor.
Scientific Research Applications
Here are some insights from the papers:
Chemical Kinetics Studies : The use of rapid compression machines for chemical kinetics studies is highlighted in research by Sung and Curran (2014). They discuss the financial support received for this area of research, indicating its significance in the scientific community (Sung & Curran, 2014).
Aerospace Engineering : The numerical investigation of a steady tangential control jet (CJ) for improving rudder effectiveness in aircraft is explored by Leelaburanathanakul et al. (2021). This research utilizes computational fluid dynamics (CFD) and focuses on active flow control (AFC) techniques (Leelaburanathanakul et al., 2021).
Catalysis and Reaction Engineering : A study on a catalytic jet-stirred reactor (CJS reactor) for oxidative coupling of methane demonstrates the interaction between gas-phase and surface reactions (Barbe et al., 1994). This research could be relevant for understanding the catalytic properties and reaction mechanisms in various compounds (Barbe et al., 1994).
Fluid Dynamics and Propulsion : Research on the experimental study of a supersonic jet-mixing layer interaction by Collin et al. (2004) examines the dynamics of control jets (CJ) in fluid environments. Such studies are crucial for understanding fluid behavior in various scientific applications (Collin et al., 2004).
Meteorology and Atmospheric Sciences : Rahn and Parish (2007) conducted an in-depth study of the coastal low-level jet (CJ) near Cape Mendocino, integrating in situ observations with numerical simulations. This research is significant in understanding atmospheric dynamics (Rahn & Parish, 2007).
Energy and Combustion Research : An investigation on detonation control using a pulse hot jet in supersonic combustible mixtures by Cai et al. (2016) explores the mechanics of detonation control, relevant for research in energy and combustion fields (Cai et al., 2016).
properties
CAS RN |
1220952-08-8 |
|---|---|
Product Name |
CJ-887 |
Molecular Formula |
C34H45N6O10P |
Molecular Weight |
728.7398 |
IUPAC Name |
L-Glutamamide, N-acetyl-O-phosphono-L-tyrosyl-(3S,6S,10aS)-6-aminodecahydro-5-oxopyrrolo[1,2-a]azocine-3-carbonyl-N1-(phenylmethyl)- |
InChI |
InChI=1S/C34H45N6O10P/c1-21(41)37-28(19-22-11-14-25(15-12-22)50-51(47,48)49)32(44)39-27-10-6-5-9-24-13-17-29(40(24)34(27)46)33(45)38-26(16-18-30(35)42)31(43)36-20-23-7-3-2-4-8-23/h2-4,7-8,11-12,14-15,24,26-29H,5-6,9-10,13,16-20H2,1H3,(H2,35,42)(H,36,43)(H,37,41)(H,38,45)(H,39,44)(H2,47,48,49)/t24-,26-,27-,28-,29-/m0/s1 |
InChI Key |
MPMXKQWWMNFOFR-CISYKLKFSA-N |
SMILES |
O=C([C@@H](NC(C)=O)CC1=CC=C(OP(O)(O)=O)C=C1)N[C@H]2CCCC[C@@H]3N([C@H](C(N[C@@H](CCC(N)=O)C(NCC4=CC=CC=C4)=O)=O)CC3)C2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CJ887; CJ 887; CJ-887 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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